Cas no 1346598-73-9 (Dimethyl Phthalate-13C2)

• Product Name: Dimethyl Phthalate-13C2
• CAS No: 1346598-73-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 4552908
• Update Time: 2025-10-29

Dimethyl Phthalate-13C2 Chemical and Physical Properties

Names and Identifiers

• Dimethyl Phthalate-13C2

• Inchi： 1S/C10H10O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3-6H,1-2H3
• InChI Key： NIQCNGHVCWTJSM-UHFFFAOYSA-N
• SMILES： c1cc(C(=O)OC)c(C(=O)OC)cc1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Dimethyl Phthalate-13C2

Dimethyl Phthalate-13C2 (CAS No. 1346598-73-9): An Overview and Recent Advances

Dimethyl Phthalate-13C2 (CAS No. 1346598-73-9) is a labeled compound that has gained significant attention in recent years due to its unique properties and applications in various scientific fields. This compound, also known as DMP-13C2, is a stable isotope-labeled derivative of dimethyl phthalate, a common plasticizer and solvent. The incorporation of 13C isotopes into the molecule provides researchers with a powerful tool for studying metabolic pathways, environmental fate, and other biochemical processes.

The chemical structure of Dimethyl Phthalate-13C2 consists of a phthalic acid backbone with two methyl groups attached to the aromatic ring. The 13C isotopes are typically introduced at specific positions on the molecule, allowing for precise tracking and quantification in analytical methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This makes DMP-13C2 an invaluable reagent in both research and industrial settings.

In the field of metabolomics, Dimethyl Phthalate-13C2 has been used to trace the metabolic fate of phthalates in biological systems. Recent studies have demonstrated its utility in understanding the biotransformation pathways of phthalates in human and animal models. For instance, a study published in the Journal of Chromatography A (2022) utilized DMP-13C2 to investigate the metabolism of phthalates in human liver microsomes, providing insights into the enzymatic processes involved.

Beyond its applications in metabolomics, Dimethyl Phthalate-13C2 has also found use in environmental science. Researchers have employed this labeled compound to study the fate and transport of phthalates in aquatic ecosystems. A notable example is a study published in the Environmental Science & Technology (2021), which used DMP-13C2 to track the degradation of phthalates in freshwater environments, highlighting the role of microbial communities in their breakdown.

In the pharmaceutical industry, Dimethyl Phthalate-13C2 has been utilized as a reference standard for quality control and method development. Its stable isotope-labeled nature ensures accurate quantification and minimizes interference from endogenous compounds. A recent paper in the Journal of Pharmaceutical and Biomedical Analysis (2020) described the use of DMP-13C2 in validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for detecting phthalates in pharmaceutical formulations.

The synthesis of Dimethyl Phthalate-13C2 involves several steps, including the introduction of 13C-labeled precursors into the reaction mixture. Common synthetic routes include esterification reactions using labeled methanol or direct labeling of phthalic anhydride. The purity and isotopic enrichment of the final product are critical for its use in research applications, and advanced purification techniques such as column chromatography are often employed to ensure high-quality material.

Safety considerations are an important aspect when handling Dimethyl Phthalate-13C2. While it is not classified as a hazardous substance, proper handling and storage practices should be followed to ensure laboratory safety. Researchers should consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures.

In conclusion, Dimethyl Phthalate-13C2 (CAS No. 1346598-73-9) is a versatile labeled compound with a wide range of applications in metabolomics, environmental science, and pharmaceutical analysis. Its unique properties make it an essential tool for researchers seeking to understand complex biological and environmental processes. As research continues to advance, the importance of DMP-13C2 is likely to grow, contributing to new discoveries and innovations in these fields.